Cas no 890098-07-4 ((2-Chlorophenyl)(3-methoxyphenyl)methanone)
(2-Chlorophenyl)(3-methoxyphenyl)methanone is a substituted aromatic ketone featuring both chloro and methoxy functional groups, imparting distinct electronic and steric properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its bifunctional structure allows for selective modifications, enabling applications in cross-coupling reactions, ligand synthesis, and heterocycle formation. The electron-withdrawing chloro group and electron-donating methoxy group enhance reactivity in electrophilic and nucleophilic processes, respectively. High purity and stability under standard conditions make it suitable for rigorous synthetic workflows. Its well-defined molecular architecture supports precise structural derivatization in research and industrial settings.
890098-07-4 structure
Product Name:(2-Chlorophenyl)(3-methoxyphenyl)methanone
CAS No:890098-07-4
MF:C14H11ClO2
MW:246.688943147659
MDL:MFCD07698791
CID:880047
PubChem ID:24722790
Update Time:2025-06-07
(2-Chlorophenyl)(3-methoxyphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-chlorophenyl)-(3-methoxyphenyl)methanone
- 2-CHLORO-3'-METHOXYBENZOPHENONE
- (2-chlorophenyl)(3-methoxyphenyl)methanone
- EN300-85441
- 890098-07-4
- Z733415136
- AKOS010258671
- DTXSID70641484
- CS-0263175
- MFCD07698791
- (2-Chlorophenyl)(3-methoxyphenyl)methanone
-
- MDL： MFCD07698791
- Inchi： 1S/C14H11ClO2/c1-17-11-6-4-5-10(9-11)14(16)12-7-2-3-8-13(12)15/h2-9H,1H3
- InChI Key： FNIKCZVQKULCBF-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(C1C=CC=C(C=1)OC)=O
Computed Properties
- Exact Mass: 246.04500
- Monoisotopic Mass: 246.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.57960
(2-Chlorophenyl)(3-methoxyphenyl)methanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
(2-Chlorophenyl)(3-methoxyphenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201568-1g |
2-Chloro-3'-methoxybenzophenone |
890098-07-4 | 97% | 1g |
￡267.00 | 2022-03-01 | |
| Fluorochem | 201568-5g |
2-Chloro-3'-methoxybenzophenone |
890098-07-4 | 97% | 5g |
￡788.00 | 2022-03-01 | |
| Fluorochem | 201568-25g |
2-Chloro-3'-methoxybenzophenone |
890098-07-4 | 97% | 25g |
￡2386.00 | 2022-03-01 | |
| abcr | AB361715-1 g |
2-Chloro-3'-methoxybenzophenone; 97% |
890098-07-4 | 1g |
€405.80 | 2023-04-26 | ||
| abcr | AB361715-5 g |
2-Chloro-3'-methoxybenzophenone; 97% |
890098-07-4 | 5g |
€1111.00 | 2023-04-26 | ||
| TRC | C613565-25mg |
(2-Chlorophenyl)(3-methoxyphenyl)methanone |
890098-07-4 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C613565-50mg |
(2-Chlorophenyl)(3-methoxyphenyl)methanone |
890098-07-4 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C613565-250mg |
(2-Chlorophenyl)(3-methoxyphenyl)methanone |
890098-07-4 | 250mg |
$ 275.00 | 2022-06-06 | ||
| Enamine | EN300-85441-0.05g |
(2-chlorophenyl)(3-methoxyphenyl)methanone |
890098-07-4 | 95.0% | 0.05g |
$68.0 | 2025-02-20 | |
| Enamine | EN300-85441-0.1g |
(2-chlorophenyl)(3-methoxyphenyl)methanone |
890098-07-4 | 95.0% | 0.1g |
$102.0 | 2025-02-20 |
(2-Chlorophenyl)(3-methoxyphenyl)methanone Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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